Cas no 4792-30-7 (4-Methylisobenzofuran-1,3-dione)

4-Methylisobenzofuran-1,3-dione structure
4792-30-7 structure
Product Name:4-Methylisobenzofuran-1,3-dione
CAS No:4792-30-7
MF:C9H6O3
MW:162.142142772675
MDL:MFCD00047316
CID:45323
PubChem ID:98500
Update Time:2025-09-22

4-Methylisobenzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 4-Methylisobenzofuran-1,3-dione
    • 3-Methylphthalic anhydride
    • 2-Methylphthalicanhydride
    • 3-Methyl ohthalic anhydride
    • 4-Methyl-1,3-isobenzofurandion
    • 4-Methyl-2-benzofuran-1,3-dione
    • 4-methyl-3-isobenzofurandione
    • Phthalic anhydride,3-methyl
    • Phthalicanhydride, 3-methyl- (6CI,7CI,8CI)
    • 2,3-Toluenedicarboxylic anhydride
    • 4-Methyl-1,3-isobenzofurandione
    • NSC 61875
    • 1,3-Isobenzofurandione, 4-methyl-
    • 3-Methyl phthalic anhydride
    • METHYLPHTHALIC ANHYDRIDE
    • Phthalic anhydride, 3-methyl-
    • 1,3-Isobenzofurandione, methyl-
    • 2-Methylphthalic anhydride
    • BJC50EL71I
    • TWWAWPHAOPTQEU-UHFFFAOYSA-N
    • 4-methyl-1,3-dihydro-2-benzofuran-1,3-dione
    • 3-METHYLBENZENE-1,2-DICARBOXYLIC ANHYDRIDE
    • 3-Methylphthal
    • 4-methyl-isobenzofuran-1,3-dione
    • M1464
    • SCHEMBL166198
    • MFCD00047316
    • NSC61875
    • 4792-30-7
    • NSC-61875
    • FT-0616175
    • AS-33235
    • SY049258
    • CHEMBL1814074
    • UNII-BJC50EL71I
    • W-202838
    • A19948
    • FT-0636751
    • EN300-82741
    • AKOS004122954
    • CS-0153411
    • NS00031736
    • 4-Methyl-2-benzofuran-1,3-dione #
    • DTXSID0063606
    • EINECS 225-344-0
    • AM20040541
    • 30140-42-2
    • DB-358452
    • 3-methylphthalic anhydride;2-methylphthalic anhydride;
    • MDL： MFCD00047316
    • Inchi： 1S/C9H6O3/c1-5-3-2-4-6-7(5)9(11)12-8(6)10/h2-4H,1H3
    • InChI Key： TWWAWPHAOPTQEU-UHFFFAOYSA-N
    • SMILES： O1C(C2C=CC=C(C)C=2C1=O)=O

Computed Properties

  • Exact Mass: 162.03200
  • Monoisotopic Mass: 162.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: powder
  • Density: 1.2599 (rough estimate)
  • Melting Point: 115.0 to 119.0 deg-C
  • Boiling Point: 315.6 ℃ at 760 mmHg
  • Flash Point: 153.3 °C
  • Refractive Index: 1.5380 (estimate)
  • Water Partition Coefficient: Reacts with water.
  • PSA: 43.37000
  • LogP: 1.30560
  • Sensitiveness: Moisture Sensitive
  • Solubility: Uncertain

4-Methylisobenzofuran-1,3-dione Security Information

4-Methylisobenzofuran-1,3-dione Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methylisobenzofuran-1,3-dione Pricemore >>

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Alichem
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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4-Methylisobenzofuran-1,3-dione
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 ￥377.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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4-Methylisobenzofuran-1,3-dione Production Method

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